Cas no 2229651-22-1 (2-(aminomethyl)-2-methylhex-3-en-1-ol)

• Product Name: 2-(aminomethyl)-2-methylhex-3-en-1-ol
• CAS No: 2229651-22-1
• MF: C₈H₁₇NO
• MW: 143.226682424545
• CID: 6184870
• PubChem ID: 165626759
• Update Time: 2025-11-01

2-(aminomethyl)-2-methylhex-3-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(aminomethyl)-2-methylhex-3-en-1-ol
• EN300-1764055
• 2229651-22-1

• Inchi： 1S/C8H17NO/c1-3-4-5-8(2,6-9)7-10/h4-5,10H,3,6-7,9H2,1-2H3/b5-4+
• InChI Key： FOENDRUIJCYGLL-SNAWJCMRSA-N
• SMILES： OCC(/C=C/CC)(C)CN

Computed Properties

• Exact Mass: 143.131014166g/mol
• Monoisotopic Mass: 143.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-(aminomethyl)-2-methylhex-3-en-1-ol

Comprehensive Overview of 2-(Aminomethyl)-2-methylhex-3-en-1-ol (CAS No. 2229651-22-1)

2-(Aminomethyl)-2-methylhex-3-en-1-ol (CAS No. 2229651-22-1) is a versatile organic compound with a unique molecular structure, combining an amine functional group with an unsaturated hydrocarbon chain. This compound has garnered significant attention in pharmaceutical research, agrochemical development, and specialty chemical synthesis due to its reactive sites and potential applications. The presence of both aminomethyl and hydroxyl groups makes it a valuable intermediate for constructing complex molecules, particularly in drug discovery and material science.

In recent years, the demand for 2-methylhex-3-en-1-ol derivatives has surged, driven by their role in synthesizing bioactive molecules. Researchers are particularly interested in its potential as a building block for chiral compounds, which are critical in asymmetric catalysis and enantioselective synthesis. The compound's unsaturated bond also offers opportunities for further functionalization, making it a hotspot for innovation in green chemistry and sustainable manufacturing processes.

From an industrial perspective, CAS No. 2229651-22-1 is often discussed in the context of high-value intermediates for fragrances, flavors, and specialty polymers. Its structural flexibility aligns with the growing trend of bio-based chemicals, a topic frequently searched in academic and industrial databases. Users often inquire about its synthetic routes, purity standards, and scalability, reflecting the compound's relevance in commercial applications.

Another trending topic linked to this compound is its potential in drug delivery systems. The aminomethyl group can be modified to enhance solubility or target specificity, addressing common challenges in formulation development. Queries like "2-(aminomethyl)-2-methylhex-3-en-1-ol solubility" or "CAS 2229651-22-1 stability" are frequently encountered in scientific forums, underscoring the need for detailed technical data.

Environmental and regulatory considerations are also pivotal. While the compound is not classified as hazardous, its synthesis often involves green chemistry principles to minimize waste and energy consumption. This aligns with global searches for eco-friendly synthetic methods and sustainable chemical production, further elevating its profile in research circles.

In summary, 2-(aminomethyl)-2-methylhex-3-en-1-ol (CAS No. 2229651-22-1) represents a dynamic intersection of chemistry and innovation. Its multifaceted applications—from pharmaceuticals to sustainable materials—make it a compound of enduring interest, as evidenced by its recurring presence in both academic literature and industrial patent filings.